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Compound of Interest

Compound Name: Dotriacontane-d66

Cat. No.: B3029326

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth overview of Dotriacontane-d66, a deuterated long-chain alkane. This document
outlines its chemical and physical properties, and details its primary application as an internal
standard in quantitative analytical chemistry, supported by specific experimental protocols.

Dotriacontane-d66 is the deuterium-labeled version of dotriacontane, a 32-carbon saturated
hydrocarbon.[1] Its high isotopic purity and chemical similarity to its non-deuterated counterpart
make it an excellent internal standard for analytical techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The
replacement of hydrogen atoms with deuterium results in a significant mass shift, allowing for
clear differentiation between the standard and the analyte of interest in mass spectrometry,
without significantly altering its chemical behavior during sample preparation and
chromatographic separation.

Physicochemical and Safety Data

A comprehensive summary of the key physicochemical properties of Dotriacontane-d66 is
provided below, compiled from various supplier and database sources. Additionally, essential
safety information has been extracted from available Safety Data Sheets (SDS).

Table 1. Physicochemical Properties of Dotriacontane-d66
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Property Value Source(s)
CAS Number 62369-68-0 [11[2]13][4]
Unlabeled CAS Number 544-85-4 [2][3]
Molecular Formula C32Des [2][41[5]
Molecular Weight 517.28 g/mol [41[6]
Appearance White to off-white solid/powder  [7][8]
Melting Point 65-70 °C 9]

Boiling Point 467 °C [819]
Vapor Pressure <1 mmHg (at 20 °C) [819]
Isotopic Purity =98 atom % D [61[71[10]

Solubility

Soluble in chloroform and

hexanes

[No direct citation found]

Table 2: Safety Information for Dotriacontane-d66

Hazard Statement Precautionary Statement Source(s)
Avoid breathing

May be harmful if swallowed, dust/fume/gas/mist/vapors/spr

inhaled, or absorbed through ay. Wear protective [2][8][11]

the skin. gloves/protective clothing/eye
protection/face protection.

The toxicological properties Handle in accordance with

have not been thoroughly good industrial hygiene and [8]

investigated. safety practice.

Stable under recommended

N Store at room temperature. [6][8]

storage conditions.

In case of fire, use water spray, Keep away from heat, hot

dry chemical, or carbon surfaces, sparks, open flames [8][11]

dioxide.

and other ignition sources.
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Applications in Analytical Chemistry

The primary application of Dotriacontane-d66 is as an internal standard in quantitative
analysis. Its utility stems from its chemical inertness and similarity to long-chain hydrocarbons,
which are of interest in various fields, including entomology and environmental science.

Analysis of Insect Cuticular Hydrocarbons

Dotriacontane-d66 has been successfully employed as an internal standard in the GC-MS
analysis of cuticular hydrocarbons (CHCs) in insects.[12][13] CHCs play a crucial role in
chemical communication and preventing desiccation in insects.[12][13] Accurate quantification
of these compounds is essential for studies in chemical ecology and entomology.

Environmental Monitoring of Petroleum Hydrocarbons

In the field of environmental science, long-chain alkanes are significant components of
petroleum products.[14] Monitoring their presence in soil and water samples is crucial for
assessing contamination. Deuterated alkanes like Dotriacontane-d66 serve as reliable internal
standards for the quantification of these pollutants, compensating for sample loss during
extraction and analysis.

Experimental Protocols

The following section details a typical experimental protocol for the use of Dotriacontane-d66
as an internal standard in the GC-MS analysis of insect cuticular hydrocarbons, adapted from a
published study.[12][13]

Preparation of Standard Solutions

Table 3: Preparation of Standard and Stock Solutions
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Solution Preparation Concentration  Storage Source(s)
) Dissolve 16 mg
Dotriacontane- _
of Dotriacontane-
d66 Stock ) 16 mg/mL -20°C to 4°C [12][13]
) d66 in 1 mL of
Solution
hexane.
Add 1 mg of
Internal Standard
) ] Docosane to 100 10 ng/uL -20°C to 4°C [12][13]
Working Solution
mL of hexane.
Dilute a stock
solution (1,000
Saturated Alkane  pg/mL of each
) 0.5,1,2,5,and
Standards (C7- component in -20°C to 4°C [12][13]
10 ng/uL
C40) hexane) to
achieve final
concentrations.

Sample Preparation and Analysis Workflow

The workflow for the extraction and analysis of insect CHCs using Dotriacontane-d66 as an
internal standard is depicted in the following diagram.
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Caption: Experimental workflow for the quantitative analysis of insect cuticular hydrocarbons

using Dotriacontane-d66 as an internal standard.

GC-MS Parameters

The following table outlines the typical GC-MS parameters for the analysis of long-chain

hydrocarbons.[12][13]

Table 4: GC-MS Instrumental Parameters

Parameter

Setting

Source(s)

GC System

Agilent 6890N or equivalent

[No direct citation found]

Mass Spectrometer

Agilent 5973 MSD or

equivalent

[No direct citation found]

Column

HP-5MS (30 m x 0.250 mm,
0.25 pm film thickness)

[No direct citation found]

Injection Mode Splitless [12][13]
Injection Port Temperature 300 °C [12][13]
Carrier Gas Helium [12][13]
Flow Rate 0.9 mL/min (constant flow) [12][13]
40°C for 3 min, then ramp to
260°C at 30°C/min, then ramp
Oven Temperature Program ] [12][13]
to 300°C at 15°C/min, hold for
18 min
Injection Volume 2 uL [12][13]

Conclusion

Dotriacontane-d66 is a valuable tool for researchers and scientists engaged in the quantitative

analysis of long-chain hydrocarbons. Its well-defined physicochemical properties and high

isotopic enrichment ensure its reliability as an internal standard in demanding analytical

applications, from fundamental biological research to environmental monitoring. The detailed
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experimental protocols provided in this guide offer a practical starting point for the
implementation of Dotriacontane-d66 in laboratory settings, facilitating accurate and
reproducible quantification of target analytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]
. cdnisotopes.com [cdnisotopes.com]
. n-Dotriacontane-d66 | TRC-N211041-10MG | LGC Standards [lgcstandards.com]

. pharmaffiliates.com [pharmaffiliates.com]

1
2
3
4
e 5. n-Dotriacontane-d66, CDN 0.25 g | Buy Online | CDN | Fisher Scientific [fishersci.fi]
6. cdnisotopes.com [cdnisotopes.com]

7. n-Dotriacontane-d66 | CymitQuimica [cymitquimica.com]

8. fishersci.com [fishersci.com]

9. F M) &> 97% | Sigma-Aldrich [sigmaaldrich.com]

e 10. N-DOTRIACONTANE | Eurisotop [eurisotop.com]

e 11. chempoint.com [chempoint.com]

e 12. scienceopen.com [scienceopen.com]

» 13. Cuticular Hydrocarbon Profiling by Fractionation and GC-MS in Socially Parasitic Ants -
PMC [pmc.ncbi.nim.nih.gov]

e 14. Dotriacontane | C32H66 | CID 11008 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Dotriacontane-d66 (CAS Number 62369-68-0): A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029326#dotriacontane-d66-cas-number-62369-68-
0]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3029326?utm_src=pdf-body
https://www.benchchem.com/product/b3029326?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dotriacontane-d66.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0973_4.pdf
https://www.lgcstandards.com/US/en/p/TRC-N211041
https://www.pharmaffiliates.com/en/62369-68-0-n-dotriacontane-d66-papst006080.html
https://www.fishersci.fi/shop/products/n-dotriacontane-d66-cdn-2/30319174
https://www.cdnisotopes.com/npvc/d-0973
https://cymitquimica.com/products/3U-D0973/62369-68-0/n-dotriacontane-d66/
https://www.fishersci.com/store/msds?partNumber=AC117690050&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/d223107
https://www.eurisotop.com/n-dotriacontane
https://www.chempoint.com/products/download?grade=47155&doctype=sds
https://www.scienceopen.com/document_file/8204334c-5933-450d-a345-703e3328186d/PubMedCentral/8204334c-5933-450d-a345-703e3328186d.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10338635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10338635/
https://pubchem.ncbi.nlm.nih.gov/compound/Dotriacontane
https://www.benchchem.com/product/b3029326#dotriacontane-d66-cas-number-62369-68-0
https://www.benchchem.com/product/b3029326#dotriacontane-d66-cas-number-62369-68-0
https://www.benchchem.com/product/b3029326#dotriacontane-d66-cas-number-62369-68-0
https://www.benchchem.com/product/b3029326#dotriacontane-d66-cas-number-62369-68-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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